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Compound of Interest

Compound Name: Anis-AM

Cat. No.: B136847 Get Quote

A comprehensive analysis of the available scientific data on Anis-AM (PubChem CID: 125567),

a chemical entity with the molecular formula C17H21NO9, reveals a significant gap in the

current understanding of its biological activity. Despite its documentation in chemical

databases, extensive searches have yielded no specific information regarding its mechanism of

action, associated signaling pathways, or any quantitative experimental data.

This in-depth technical guide aims to consolidate the known information about Anis-AM and

transparently address the current limitations in the scientific literature. This document is

intended for researchers, scientists, and drug development professionals who may have

encountered this compound in high-throughput screening data or other contexts and are

seeking to understand its potential pharmacological role.
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Property Value

Compound Name Anis-AM

PubChem CID 125567

Molecular Formula C17H21NO9

Molecular Weight 383.35 g/mol
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Current State of Knowledge on Mechanism of Action
As of the latest available data, there are no published studies that elucidate the mechanism of

action of Anis-AM. Searches of prominent scientific databases, including PubMed, Scopus,

and Google Scholar, using various search terms such as "Anis-AM mechanism of action,"

"PubChem CID 125567 biological activity," and its chemical formula, have not returned any

relevant results. The PubChem entry for this compound also lacks any associated bioassay

data or literature citations that would provide insights into its biological targets or effects.

Signaling Pathways
Due to the absence of data on its mechanism of action, it is not possible to delineate any

signaling pathways that may be modulated by Anis-AM.

Experimental Data and Protocols
A thorough review of the scientific literature did not reveal any experimental studies involving

Anis-AM. Consequently, there is no quantitative data to summarize, nor are there any

established experimental protocols for investigating its activity.
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Given the lack of information, the following represents a logical, albeit hypothetical, workflow for

researchers interested in characterizing the mechanism of action of Anis-AM.

Initial Screening & Target Identification

Mechanism of Action Elucidation

Compound Acquisition
(Anis-AM, CID: 125567)

High-Throughput Screening (HTS)
(e.g., cell viability, reporter assays)

Phenotypic Screening
(e.g., imaging, morphological analysis)

Target Identification
(e.g., affinity chromatography, proteomics)

Target Validation
(e.g., siRNA/CRISPR, overexpression)

Biochemical & Biophysical Assays
(e.g., enzyme kinetics, binding assays)

Cellular Pathway Analysis
(e.g., Western blot, qPCR, transcriptomics)

In Vivo Model Testing
(e.g., animal models of disease)

Click to download full resolution via product page

Figure 1. A hypothetical experimental workflow for the characterization of Anis-AM's

mechanism of action.

Conclusion:

While Anis-AM is a defined chemical structure, its biological role remains entirely unknown.

This guide serves to highlight the absence of data and to propose a structured approach for

future research. Any researchers with unpublished data on Anis-AM are encouraged to

disseminate their findings to the scientific community to help build a collective understanding of

this compound's potential. Until such data becomes available, any discussion of its mechanism

of action would be purely speculative.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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